Cas no 29424-94-0 (Oxetane, 2,4-dimethyl-, trans-)

Oxetane, 2,4-dimethyl-, trans- structure
29424-94-0 structure
Product Name:Oxetane, 2,4-dimethyl-, trans-
CAS No:29424-94-0
MF:C5H10O
MW:86.1323018074036
CID:238071
PubChem ID:71357491
Update Time:2025-04-19

Oxetane, 2,4-dimethyl-, trans- Chemical and Physical Properties

Names and Identifiers

    • Oxetane, 2,4-dimethyl-, trans-
    • Pentane, 2,4-epoxy-, trans-
    • KPPWZEMUMPFHEX-WHFBIAKZSA-N
    • trans-2,4-Dimethyloxetan
    • trans-2,4-Dimethyloxetane
    • (2S,4S)-2,4-Dimethyloxetane
    • DTXSID20781561
    • 2,4-Dimethyloxetane #
    • 29424-94-0
    • Inchi: 1S/C5H10O/c1-4-3-5(2)6-4/h4-5H,3H2,1-2H3/t4-,5-/m0/s1
    • InChI Key: KPPWZEMUMPFHEX-WHFBIAKZSA-N
    • SMILES: O1[C@@H](C)C[C@@H]1C

Computed Properties

  • Exact Mass: 86.0732
  • Monoisotopic Mass: 86.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 45.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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